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Compound of Interest

Compound Name: 5-Fluoro-2-hydrazinylpyridine

Cat. No.: B130646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

toxicity information for 5-Fluoro-2-hydrazinylpyridine and related compounds. However,

specific toxicological data for 5-Fluoro-2-hydrazinylpyridine is limited. All handling and

experimental procedures should be conducted with extreme caution, adhering to all institutional

and regulatory safety guidelines. A thorough risk assessment should be performed before any

use of this compound.

Introduction
5-Fluoro-2-hydrazinylpyridine is a fluorinated pyridine derivative containing a reactive

hydrazine moiety.[1] Its structural similarity to other biologically active hydrazines and

fluorinated compounds suggests its potential utility as an intermediate in the synthesis of

pharmaceuticals and other specialty chemicals.[1] However, the presence of both the fluoro-

and hydrazinyl- functional groups raises significant safety and toxicity concerns. Hydrazine and

its derivatives are known to exhibit a range of toxic effects, including genotoxicity and

carcinogenicity.[2][3] The introduction of a fluorine atom can further modify the metabolic profile

and potential toxicity of the molecule.[4][5][6] This guide provides a detailed overview of the

known safety, toxicity, and handling considerations for 5-Fluoro-2-hydrazinylpyridine, drawing

on data from related compounds where specific information is unavailable.
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A summary of the known physicochemical properties of 5-Fluoro-2-hydrazinylpyridine is

presented in Table 1.

Table 1: Physicochemical Properties of 5-Fluoro-2-hydrazinylpyridine

Property Value Reference(s)

Molecular Formula C₅H₆FN₃ [1]

Molecular Weight 127.12 g/mol [1]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 145-149 °C [1]

Solubility

Limited solubility in water;

soluble in common organic

solvents (e.g., ethanol,

dichloromethane)

[1]

Stability

Stable under normal

conditions; may be sensitive to

high temperatures and strong

oxidants. Hygroscopic.

[1]

Hazard Identification and Classification
5-Fluoro-2-hydrazinylpyridine is classified as a hazardous chemical. The primary hazards

are associated with its acute toxicity, and skin and eye irritation.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 or 4
H301: Toxic if swallowed or

H302: Harmful if swallowed

Acute Toxicity, Dermal 3 or 4

H311: Toxic in contact with

skin or H312: Harmful in

contact with skin

Acute Toxicity, Inhalation 3 or 4
H331: Toxic if inhaled or H332:

Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Note: The exact GHS category can vary between suppliers. All classifications indicate a

significant hazard that requires stringent safety precautions.

Toxicological Information
Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration), for 5-Fluoro-2-hydrazinylpyridine are not readily available in the public

domain. The toxicological assessment is therefore based on the known hazards of hydrazine

derivatives and fluorinated aromatic compounds.

Acute Toxicity
As indicated by its GHS classification, 5-Fluoro-2-hydrazinylpyridine is considered to be

acutely toxic via oral, dermal, and inhalation routes of exposure. Symptoms of acute exposure

to hydrazine compounds can include irritation of the eyes, nose, and throat, dizziness,

headache, nausea, and in severe cases, seizures and coma.[7]

Skin and Eye Irritation
The compound is a known skin and eye irritant.[1] Direct contact can cause redness, pain, and

inflammation. Prolonged or repeated skin contact may lead to dermatitis.
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Genotoxicity and Carcinogenicity
Hydrazine and many of its derivatives have been shown to be genotoxic, meaning they can

damage DNA.[2][3][8] Several hydrazine compounds are also classified as probable or

possible human carcinogens. The genotoxic potential of 5-Fluoro-2-hydrazinylpyridine has

not been specifically tested, but it should be handled as a potential mutagen and carcinogen.

Chronic Toxicity
There is no specific data on the chronic toxicity of 5-Fluoro-2-hydrazinylpyridine. Chronic

exposure to hydrazine has been associated with damage to the liver, kidneys, and central

nervous system.[7][9]

Metabolism and Potential Mechanisms of Toxicity
The toxicity of many hydrazine derivatives is linked to their metabolic activation into reactive

intermediates.[10] While the specific metabolic pathways for 5-Fluoro-2-hydrazinylpyridine
have not been elucidated, it is plausible that it undergoes similar biotransformation.

A potential metabolic pathway could involve the oxidation of the hydrazine moiety by

cytochrome P450 enzymes to form reactive species such as diazenes and free radicals. These

reactive intermediates can then bind to cellular macromolecules like DNA, RNA, and proteins,

leading to cellular damage and toxicity.

The fluorine substituent may influence the rate and site of metabolism. Fluorine atoms can alter

the electronic properties of the pyridine ring and may block or alter metabolic pathways that

would occur in the non-fluorinated analogue.[4][5][6] However, metabolism can sometimes lead

to defluorination, releasing fluoride ions, which can have their own toxic effects.[4][11]

Potential Metabolic Activation of 5-Fluoro-2-hydrazinylpyridine

5-Fluoro-2-hydrazinylpyridine Reactive Metabolites
(e.g., diazenes, free radicals)

Metabolic Activation
(e.g., CYP450 oxidation) Cellular Damage

(DNA adducts, protein modification)
Covalent Binding

Toxicity
(Genotoxicity, Carcinogenicity,

Organ Damage)
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Caption: A generalized pathway for the potential metabolic activation and toxicity of 5-Fluoro-2-
hydrazinylpyridine.

Handling and Safety Precautions
Due to its hazardous nature, 5-Fluoro-2-hydrazinylpyridine must be handled with strict

adherence to safety protocols.

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn at all times.

Gloves should be inspected before use and changed frequently.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

Respiratory Protection: All handling of the solid compound or its solutions should be

performed in a certified chemical fume hood to avoid inhalation of dust or aerosols. If there is

a risk of exposure outside of a fume hood, a properly fitted respirator with an appropriate

cartridge should be used.

Engineering Controls
Chemical Fume Hood: All weighing and experimental manipulations of 5-Fluoro-2-
hydrazinylpyridine should be conducted in a chemical fume hood with adequate airflow.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the work area.

Storage
Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.

Protect from light and moisture.
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Disposal
All waste containing 5-Fluoro-2-hydrazinylpyridine must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.

Use designated, labeled, and sealed containers for cytotoxic waste.[12]

Spill and Emergency Procedures
In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including respiratory protection, before attempting to clean up a small

spill.

For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it

in a sealed container for hazardous waste disposal.

For larger spills, or if you are not trained to handle them, contact your institution's

environmental health and safety department immediately.

In case of skin contact, immediately wash the affected area with soap and plenty of water for

at least 15 minutes and seek medical attention.

In case of eye contact, immediately flush the eyes with copious amounts of water for at least

15 minutes, holding the eyelids open, and seek immediate medical attention.

If inhaled, move the person to fresh air and seek immediate medical attention.
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Safe Handling Workflow for 5-Fluoro-2-hydrazinylpyridine

Risk Assessment
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Spill Kit, Safety Shower, Eyewash
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Hazardous Waste

Decontaminate Work Surfaces
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Caption: A workflow diagram for the safe handling of 5-Fluoro-2-hydrazinylpyridine in a

laboratory setting.

Experimental Protocols
The following are generalized protocols for assessing the cytotoxicity of a compound like 5-
Fluoro-2-hydrazinylpyridine. These should be adapted and optimized for the specific cell

lines and experimental conditions being used.

Protocol for MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) Assay for Cell Viability
This assay measures the metabolic activity of cells, which is an indicator of cell viability.
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Materials:

Target cell line

Complete cell culture medium

5-Fluoro-2-hydrazinylpyridine

MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000

cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5%

CO₂.

Compound Treatment: Prepare a stock solution of 5-Fluoro-2-hydrazinylpyridine in a

suitable solvent (e.g., DMSO) and then prepare serial dilutions in complete cell culture

medium. Remove the old medium from the cells and add the medium containing different

concentrations of the compound. Include a vehicle control (medium with the same

concentration of DMSO without the compound) and a no-treatment control.

Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 3-4

hours at 37°C.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value (the concentration of the compound that inhibits cell growth by

50%).

Protocol for Lactate Dehydrogenase (LDH) Release
Assay for Cytotoxicity
This assay measures the release of LDH from damaged cells, which is an indicator of

compromised cell membrane integrity.

Materials:

Target cell line

Complete cell culture medium

5-Fluoro-2-hydrazinylpyridine

Commercial LDH cytotoxicity assay kit

96-well plates

Microplate reader

Procedure:

Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include a

positive control for maximum LDH release (e.g., cells treated with a lysis buffer provided in

the kit).

Incubation: Incubate the plate for the desired exposure time.

Supernatant Collection: After incubation, carefully collect a portion of the cell culture

supernatant from each well.

LDH Reaction: Follow the instructions of the commercial LDH cytotoxicity assay kit. Typically,

this involves adding the collected supernatant to a reaction mixture containing the LDH

substrate.
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Absorbance Measurement: After the recommended incubation time, measure the

absorbance at the specified wavelength (usually around 490 nm).

Data Analysis: Calculate the percentage of LDH release relative to the positive control.

Conclusion
5-Fluoro-2-hydrazinylpyridine is a potentially valuable research chemical that must be

handled with a high degree of caution due to its acute toxicity, irritant properties, and the known

genotoxic and carcinogenic potential of related hydrazine compounds. While specific

toxicological data for this compound is lacking, a conservative approach to safety, including the

use of appropriate personal protective equipment and engineering controls, is essential.

Researchers should conduct a thorough risk assessment before using this compound and

follow established protocols for handling hazardous chemicals. Further toxicological studies are

needed to fully characterize the safety profile of 5-Fluoro-2-hydrazinylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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